Cas no 1027514-11-9 (Ethyl (4-Butylphenyl)difluoroacetate)

• Product Name: Ethyl (4-Butylphenyl)difluoroacetate
• CAS No: 1027514-11-9
• MF: C₁₄H₁₈F₂O₂
• MW: 256.288331508636
• CID: 2853107
• PubChem ID: 39058318
• Update Time: 2025-06-11

Ethyl (4-Butylphenyl)difluoroacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl (4-Butylphenyl)difluoroacetate
• ethyl-2,2-difluoro-2-(4-n-butylphenyl)acetate
• CRB51411
• Ethyl (4-butylphenyl)(difluoro)acetate
• ETHYL(4-BUTYLPHENYL)DIFLUOROACETATE
• G73772
• DTXSID90653443
• 1027514-11-9

• MDL： MFCD11007713
• Inchi： 1S/C14H18F2O2/c1-3-5-6-11-7-9-12(10-8-11)14(15,16)13(17)18-4-2/h7-10H,3-6H2,1-2H3
• InChI Key： FEEVNRHGNOPKOM-UHFFFAOYSA-N
• SMILES： FC(C(=O)OCC)(C1C=CC(=CC=1)CCCC)F

Computed Properties

• Exact Mass: 256.12748614g/mol
• Monoisotopic Mass: 256.12748614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3

Additional information on Ethyl (4-Butylphenyl)difluoroacetate

Ethyl (4-Butylphenyl)difluoroacetate (CAS No. 1027514-11-9): A Comprehensive Overview in Modern Chemical Research

Ethyl (4-Butylphenyl)difluoroacetate (CAS No. 1027514-11-9) is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique structural and functional properties. This compound has garnered considerable attention due to its versatile applications in synthetic chemistry, drug development, and material science. The introduction of fluorine atoms into the molecular structure imparts distinctive reactivity and stability, making it a valuable intermediate in various chemical transformations.

The molecular formula of Ethyl (4-Butylphenyl)difluoroacetate is C₁₂H₁₅F₂O₃, reflecting its composition of carbon, hydrogen, fluorine, and oxygen atoms. The presence of a difluoroacetate group enhances the compound's ability to participate in nucleophilic substitution reactions, which is crucial for the synthesis of more complex molecules. This property has made it a preferred choice for researchers aiming to develop novel pharmaceuticals and agrochemicals.

In recent years, Ethyl (4-Butylphenyl)difluoroacetate has been extensively studied for its potential applications in medicinal chemistry. The compound's ability to act as a building block in the synthesis of bioactive molecules has been leveraged to develop new therapeutic agents. For instance, researchers have explored its utility in the preparation of kinase inhibitors, which are essential for treating various types of cancer and inflammatory diseases. The fluorine atoms in the molecule contribute to increased metabolic stability and binding affinity, making it an attractive scaffold for drug design.

The role of Ethyl (4-Butylphenyl)difluoroacetate extends beyond pharmaceuticals into the realm of materials science. Its unique electronic properties have been investigated for use in organic electronics and liquid crystal displays (LCDs). The compound's ability to undergo photochemical reactions under specific conditions has opened new avenues for developing advanced materials with tailored optical and electronic characteristics. This interdisciplinary application highlights the compound's versatility and its potential impact on future technological advancements.

Recent advancements in computational chemistry have further enhanced the understanding of Ethyl (4-Butylphenyl)difluoroacetate's reactivity and mechanism of action. Molecular modeling studies have revealed insights into how the compound interacts with biological targets, providing a foundation for rational drug design. These computational approaches have complemented experimental investigations, allowing researchers to predict and optimize the properties of derivatives with enhanced efficacy and reduced side effects.

The synthesis of Ethyl (4-Butylphenyl)difluoroacetate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that the compound meets the stringent requirements of industrial applications. Catalytic processes, particularly those involving transition metals, have been employed to facilitate key transformations efficiently. These innovations have not only streamlined the production process but also reduced environmental impact by minimizing waste generation.

The safety profile of Ethyl (4-Butylphenyl)difluoroacetate is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been conducted to assess its potential health risks and environmental impact. These studies have demonstrated that when handled under appropriate conditions, the compound exhibits low toxicity and minimal environmental persistence. However, as with any chemical substance, proper handling procedures must be followed to ensure worker safety and prevent contamination.

The future prospects of Ethyl (4-Butylphenyl)difluoroacetate are promising, with ongoing research exploring new applications and improvements in synthesis methods. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to the development of novel compounds with enhanced properties. As our understanding of chemical interactions continues to evolve, Ethyl (4-Butylphenyl)difluoroacetate is poised to play a pivotal role in shaping the future of chemical research and industrial applications.